Implementing team-based learning in a large environmental chemistry course and its impact on student learning and perceptions

Chemistry Education Research and Practice Pub Date: 2023-10-04 DOI: 10.1039/D3RP00158J

Abstract

Team-based learning (TBL) is an instructional strategy where students participate in a set of activities including, applying course concepts to real-life case studies in instructor-selected teams. Here, we describe how TBL has been incorporated into a 3rd year, large, environmental chemistry course and investigate the benefits of using this strategy. A combination of pre/post survey and coursework data were analyzed to understand: (1) What were student perceptions of TBL? (2) How did using TBL to deliver content influence student learning, measured by exam performance? (3) How did students’ team skills evolve? Post-survey results indicate that students perceived TBL as enhancing their interest in course content, creating real-world connections, and most helpful for achieving practical critical thinking skills. Student performance on TBL-related final exam items was significantly better (Mean = 73%, SD = 21%) than non TBL-related final exam items, (Mean = 65%, SD = 21%), despite the level of complexity being similar between the two categories. The pre/post survey results indicate that, as compared to the start of term, students reported being significantly more comfortable expressing opinions in group meetings (t(78) = 4.25, p < 0.001, Cohen's d = 0.48), and leading group discussions (t(78) = 3.11, p = 0.003, Cohen's d = 0.35), by the end of the term. The one-minute reflections (completed following the first and fifth TBL activities) indicated that there was a 14% increase (77% vs. 91%) in the number of students reporting on collective team decision making. This study demonstrates the wide-ranging positive impacts of TBL to student learning in a large Environmental Chemistry course all while enhancing active learning and applying chemistry concepts to relevant and real-life case studies.

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